2-(4-Chloro-2-methylphenoxy)-N-[(E)-(2-methoxyphenyl)methylideneamino]acetamide

• CAS No.: 356102-14-2
• Product Name: 2-(4-Chloro-2-methylphenoxy)-N-[(E)-(2-methoxyphenyl)methylideneamino]acetamide
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[(E)-(2-methoxyphenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C17H17ClN2O3/c1-12-9-14(18)7-8-15(12)23-11-17(21)20-19-10-13-5-3-4-6-16(13)22-2/h3-10H,11H2,1-2H3,(H,20,21)/b19-10+
• Standard InChIKey: KDALDZRKOBJXIE-VXLYETTFSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)N/N=C/C2=CC=CC=C2OC
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NN=CC2=CC=CC=C2OC
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NN=CC2=CC=CC=C2OC
• Appearance: Solid powder
• Description: Ani9 is a potent ANO1 inhibitor. Anoctamin1 (ANO1)/transmembrane protein 16A (TMEM16A), a calcium-activated chloride channel (CaCC), is involved in many physiological functions such as fluid secretion, smooth muscle contraction, nociception and cancer progression. Ani9 may be a useful pharmacological tool for studying ANO1 and a potential development candidate for drug therapy of cancer, hypertension, pain, diarrhea and asthma.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ani9; Ani-9; Ani 9
• Reference: 1: Hahn A, Faulhaber J, Srisawang L, Stortz A, Salomon JJ, Mall MA, Frings S, Möhrlen F. Cellular distribution and function of ion channels involved in transport processes in rat tracheal epithelium. Physiol Rep. 2017 Jun;5(12). pii: e13290. doi: 10.14814/phy2.13290. PubMed PMID: 28642338; PubMed Central PMCID: PMC5492199.; 2: Truong EC, Phuan PW, Reggi AL, Ferrera L, Galietta LJV, Levy SE, Moises AC, Cil O, Diez-Cecilia E, Lee S, Verkman AS, Anderson MO. Substituted 2-Acylaminocycloalkylthiophene-3-carboxylic Acid Arylamides as Inhibitors of the Calcium-Activated Chloride Channel Transmembrane Protein 16A (TMEM16A). J Med Chem. 2017 Jun 8;60(11):4626-4635. doi: 10.1021/acs.jmedchem.7b00020. Epub 2017 May 24. PubMed PMID: 28493701; PubMed Central PMCID: PMC5516794.; 3: Seo Y, Lee HK, Park J, Jeon DK, Jo S, Jo M, Namkung W. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2. PLoS One. 2016 May 24;11(5):e0155771. doi: 10.1371/journal.pone.0155771. eCollection 2016. PubMed PMID: 27219012; PubMed Central PMCID: PMC4878759.
• PubChem Compound: 9556542
• Last Modified: Nov 11 2021